Cas no 852440-04-1 (N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide
• CAS No: 852440-04-1
• MF: C₂₁H₁₉N₅O₂
• MW: 373.407863855362
• CID: 6242219
• PubChem ID: 7118418
• Update Time: 2025-07-22

N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide
• 852440-04-1
• F0679-0023
• N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide
• AKOS024595784
• N-(2,5-dimethylphenyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• N-(2,5-dimethylphenyl)-2-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide

• Inchi： 1S/C21H19N5O2/c1-14-8-9-15(2)18(10-14)24-19(27)12-25-13-22-20-17(21(25)28)11-23-26(20)16-6-4-3-5-7-16/h3-11,13H,12H2,1-2H3,(H,24,27)
• InChI Key： AYUJPSNZNCZDBR-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3)C=2N=CN1CC(NC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 373.15387487g/mol
• Monoisotopic Mass: 373.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide

Introduction to N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide (CAS No. 852440-04-1)

N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 852440-04-1, represents a novel class of molecules with potential therapeutic applications. Its unique structural framework, characterized by a combination of aromatic rings and heterocyclic systems, makes it an intriguing candidate for further investigation in drug discovery.

The molecular structure of N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide incorporates key pharmacophoric elements that are known to interact with biological targets. The presence of a pyrazolo[3,4-d]pyrimidine core is particularly noteworthy, as this scaffold has been extensively studied for its biological activity. Pyrazolo[3,4-d]pyrimidines are known for their ability to modulate various cellular processes, including enzyme inhibition and receptor binding. This makes them valuable candidates for the development of new therapeutic agents.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their potential pharmacological properties. The compound N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide is no exception. Its molecular design suggests that it may exhibit properties such as kinase inhibition or interaction with other critical biological pathways. These characteristics have prompted researchers to investigate its potential role in addressing various medical conditions.

The synthesis of N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide involves a series of sophisticated chemical transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates such as the pyrazolo[3,4-d]pyrimidine core and the amide functional group. These intermediates are then coupled together through carefully controlled reactions to form the final product. The synthesis pathway must be optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

The pharmacological evaluation of N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide has been a focus of recent research efforts. Studies have demonstrated that this compound exhibits promising activity against certain targets relevant to human health. For instance, preliminary data suggest that it may interfere with the activity of specific kinases that are implicated in cancer progression. Additionally, its ability to modulate other signaling pathways could make it useful in treating inflammatory diseases or neurological disorders.

The structural features of N-(2,5-dimethylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-y}acetamide contribute to its potential therapeutic efficacy. The aromatic ring system provides stability and interacts favorably with biological targets through hydrophobic interactions. The amide group introduces a polar moiety that can engage in hydrogen bonding with polar residues on proteins or nucleic acids. These interactions are crucial for the compound's binding affinity and specificity.

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